Cas no 1008283-06-4 (1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide)

• Product Name: 1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide
• CAS No: 1008283-06-4
• MF: C₁₉H₁₆ClF₃N₂O₂
• MW: 396.790754318237
• CID: 5265454
• Update Time: 2025-11-06

1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide
• 1-(2-chlorobenzyl)-5-oxo-N-[4-(trifluoromethyl)phenyl]-2-pyrrolidinecarboxamide

• Inchi： 1S/C19H16ClF3N2O2/c20-15-4-2-1-3-12(15)11-25-16(9-10-17(25)26)18(27)24-14-7-5-13(6-8-14)19(21,22)23/h1-8,16H,9-11H2,(H,24,27)
• InChI Key： IDLSURHEFCJTHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(CCC1C(NC1C=CC(C(F)(F)F)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• XLogP3: 3.7
• Topological Polar Surface Area: 49.4

Additional information on 1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide

Introduction to 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide (CAS No. 1008283-06-4)

1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide (CAS No. 1008283-06-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, belongs to the class of pyrrolidine derivatives and is characterized by its complex molecular structure, which includes a chlorophenyl moiety, a trifluoromethyl group, and a pyrrolidine ring with a carboxamide functional group.

The molecular formula of 1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide is C₁₉H₁₆ClF₃N₂O₂, and its molecular weight is approximately 397.79 g/mol. The compound's chemical structure consists of a pyrrolidine ring with a ketone group at the 5-position, an amide linkage at the 2-position, and substituents including a chlorobenzyl group and a trifluoromethylphenyl group. These structural elements contribute to the compound's pharmacological properties, making it a valuable candidate for various biological studies.

In recent years, 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory activity. Research has shown that this compound exhibits significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide has shown promise in the field of cancer research. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast, lung, and colon cancers. The mechanism underlying this cytotoxicity is thought to involve induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 1-[(2-chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide have also been evaluated in animal models. These studies have revealed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preclinical toxicity studies, suggesting that it may have an acceptable safety profile for clinical use.

To further understand the biological activities and mechanisms of action of 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide, researchers have employed various techniques such as molecular docking studies and in vitro assays. These studies have provided insights into the specific interactions between the compound and its molecular targets, which include enzymes involved in inflammatory pathways and proteins associated with cancer cell survival.

The development of 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide as a therapeutic agent is still in its early stages, but ongoing research continues to uncover new applications and potential benefits. Clinical trials are currently being planned to evaluate the safety and efficacy of this compound in human subjects. If these trials are successful, 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide could potentially become an important addition to the arsenal of drugs used to treat inflammatory diseases, infections, and cancer.

In conclusion, 1-[(2-Chlorophenyl)methyl]-5-oxo-N-[4-(trifluoromethyl)phenyl]pyrrolidine-2-carboxamide (CAS No. 1008283-06-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.